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Introduction

BWX 46 is a potent and highly selective synthetic agonist for the Neuropeptide Y (NPY) Y5
receptor, a G-protein coupled receptor (GPCR) implicated in various physiological processes,
including the regulation of food intake.[1][2][3] In the context of cell culture experiments, BWX
46 serves as a valuable tool to investigate the downstream signaling pathways and cellular
responses mediated by the NPY Y5 receptor. Activation of the Y5 receptor by agonists like
BWX 46 typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular
cyclic AMP (cAMP) levels, and the stimulation of the mitogen-activated protein kinase (MAPK)
pathway, specifically the phosphorylation of extracellular signal-regulated kinases 1 and 2
(ERK1/2). These signaling events can subsequently influence cellular processes such as
proliferation and migration.

This document provides detailed application notes and protocols for conducting cell culture
experiments to characterize the effects of BWX 46.

Data Presentation

The following tables summarize the key in vitro activities of BWX 46 based on available data.

Table 1: Receptor Binding Affinity of BWX 46
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Receptor Subtype Ki (nM)
NPY Y5 0.85[4][5]
NPY Y1 42[4][5]
NPY Y2 3015[4][5]
NPY Y4 245[4][5]

Table 2: Functional Activity of BWX 46

Functional Assay Cell Type Effect Potency

CAMP Synthesis ) Inhibition of cCAMP Comparable to NPY[2]
o Y5-expressing cells ]

Inhibition synthesis [3]

CAMP Synthesis Y1, Y2, and Y4- No significant effect at

Inhibition expressing cells 10 uM[2][3]

Note: Specific IC50 or EC50 values for BWX 46 in cell-based functional assays such as CAMP
inhibition or ERK phosphorylation are not readily available in the public domain. The potency
for cAMP inhibition is described as "comparable to that of NPY." Researchers are advised to
perform dose-response experiments to determine these values in their specific cellular models.

Signaling Pathways and Experimental Workflows
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Caption: NPY Y5 receptor signaling cascade initiated by BWX 46.

General Experimental Workflow for Studying BWX 46 Effects

Experimental Workflow for BWX 46
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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